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Compound of Interest

5-Methyloctahydropyrrolo[3,4-
Compound Name:
bjpyrrole

Cat. No.: B1145645

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyloctahydropyrrolo[3,4-b]pyrrole is a bicyclic heterocyclic amine. Its structural
framework, consisting of two fused five-membered rings, is a common motif in various
biologically active compounds. Understanding the physicochemical properties of this core
structure is crucial for its potential applications in medicinal chemistry and drug development,
as these properties significantly influence its pharmacokinetic and pharmacodynamic behavior.
This technical guide provides a summary of the available physicochemical data for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole, outlines standard experimental protocols for their
determination, and explores the biological context of related compounds.

Core Physicochemical Properties

Currently, most of the available data on the physicochemical properties of 5-
Methyloctahydropyrrolo[3,4-b]pyrrole is derived from computational models. Experimental
data for properties such as melting point, boiling point, and pKa are not readily available in
published literature.

Data Summary
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The following table summarizes the computed physicochemical properties for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole.

Property Value Source

Molecular Formula C7H1aN2 --INVALID-LINK--[1]
Molecular Weight 126.20 g/mol ~-INVALID-LINK--[1]
LogP (calculated) -0.0901 --INVALID-LINK--[1]
Topological Polar Surface Area

(PSA) 15.27 A2 --INVALID-LINK--[1]
Hydrogen Bond Donors 1 --INVALID-LINK--[1]
Hydrogen Bond Acceptors 2 --INVALID-LINK--[1]
Rotatable Bonds 0 --INVALID-LINK--[1]

Experimental Protocols for Physicochemical
Property Determination

The following sections detail standard experimental methodologies that can be employed to
determine the key physicochemical properties of 5-Methyloctahydropyrrolo[3,4-b]pyrrole.

Melting Point Determination

The melting point of a solid is a fundamental physical property used for identification and purity
assessment.

Methodology: Capillary Method

o Sample Preparation: A small amount of the solid compound is finely powdered and packed
into a thin-walled capillary tube, sealed at one end.

o Apparatus: A melting point apparatus equipped with a heating block, a thermometer, and a
magnifying lens for observation is used.
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e Procedure: The capillary tube containing the sample is placed in the heating block adjacent
to the thermometer. The temperature is raised gradually, and the range at which the
substance melts is recorded. A slow heating rate (1-2 °C per minute) is crucial for accurate

determination.

o Data Analysis: The melting point is reported as a range, from the temperature at which the
first drop of liquid appears to the temperature at which the entire solid has melted.

Sample Preparation Measurement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1145645?utm_src=pdf-body-img
https://www.benchchem.com/product/b1145645?utm_src=pdf-custom-synthesis
https://www.chemscene.com/product/132414-59-6.html
https://www.benchchem.com/product/b1145645#physicochemical-properties-of-5-methyloctahydropyrrolo-3-4-b-pyrrole
https://www.benchchem.com/product/b1145645#physicochemical-properties-of-5-methyloctahydropyrrolo-3-4-b-pyrrole
https://www.benchchem.com/product/b1145645#physicochemical-properties-of-5-methyloctahydropyrrolo-3-4-b-pyrrole
https://www.benchchem.com/product/b1145645#physicochemical-properties-of-5-methyloctahydropyrrolo-3-4-b-pyrrole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1145645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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